N-(2-aminoethyl)-3,5-dichloropyridin-2-amine

• IUPAC Name: N'-(3,5-dichloropyridin-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C7H9Cl2N3/c8-5-3-6(9)7(12-4-5)11-2-1-10/h3-4H,1-2,10H2,(H,11,12)
• InChI Key: QIGRZNVMHAYSMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)NCCN)Cl
• Molecular Formula: C7H9Cl2N3
• Molecular Weight: 206.07 g/mol
• CAS No.: 253309-39-6

Description

“N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” is a compound used in synthesis. It’s a type of organosilicon reagent. Another compound, “N-(2-Aminoethyl)ethanolamine”, is hygroscopic, strongly alkaline, and has a slight ammonia smell. It can be miscible with water and alcohol, slightly soluble in ether.

Synthesis Analysis

The synthesis of related compounds often involves reactions with ammonia or other amines. For example, “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” can be synthesized by reacting ethylenediamine or ethanolamine/ammonia mixtures over a catalyst.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as infrared spectroscopy (ATR-FTIR), X-ray photoelectron spectroscopy (XPS), and scanning electron microscopy (SEM). These techniques can provide information about the chemical structure and morphology of the compound.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and varied. For instance, “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” can undergo condensation reactions with compounds containing carbonyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the density, boiling point, and pH of “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” can be determined.

Mechanism of Action

Target of Action

The primary targets of N-(2-aminoethyl)-3,5-dichloropyridin-2-amine are currently unknown This compound is not well-studied, and there is limited information available about its biological targets

Pharmacokinetics

The pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Action Environment

The influence of environmental factors on the action, efficacy, and stability of this compound is currently unknown . Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity.

Safety and Hazards

Safety data sheets provide information about the hazards associated with a compound and the precautions that should be taken when handling it. For example, “N-(2-Aminoethyl)-1-aziridineethanamine” causes serious eye irritation and requires personal protective equipment/face protection.

Future Directions

The future directions of research involving these compounds can vary widely. For example, chiral PNAs bearing a substituent in the N-(2-aminoethyl)glycine backbone have been explored to improve the antisense and antigene properties of PNAs. Another study focused on the effect of “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” on the adhesion of the modified silicone tie-coating to epoxy primer.